Cas no 299439-90-0 ((4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine)
(4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-NAPHTHALENYL)-2(3H)-THIAZOLONE HYDRAZONE
- (4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine
- 2-Hydrazinyl-4-(naphthalen-2-yl)thiazole
- (4-Naphthalen-2-ylthiazol-2-yl)hydrazine
- 2-hydrazino-4-(2-naphthyl)-1,3-thiazole
- BB 0246238
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- Inchi: 1S/C13H11N3S/c14-16-13-15-12(8-17-13)11-6-5-9-3-1-2-4-10(9)7-11/h1-8H,14H2,(H,15,16)
- InChI Key: JZSHJOIANUYRIW-UHFFFAOYSA-N
- SMILES: S1C(NN)=NC(=C1)C1=CC=C2C=CC=CC2=C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- Topological Polar Surface Area: 79.2
(4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM237709-1g |
2-Hydrazinyl-4-(naphthalen-2-yl)thiazole |
299439-90-0 | 97% | 1g |
$551 | 2021-08-04 | |
| Chemenu | CM237709-1g |
2-Hydrazinyl-4-(naphthalen-2-yl)thiazole |
299439-90-0 | 97% | 1g |
$642 | 2023-01-07 |
(4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine
Comprehensive Overview of (4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine (CAS No. 299439-90-0): Properties, Applications, and Research Insights
(4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine (CAS No. 299439-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiazole-hydrazine derivative combines a naphthalene moiety with a thiazole ring, creating a unique molecular structure with potential applications in drug discovery, fluorescence imaging, and polymer chemistry. The compound's CAS number 299439-90-0 serves as a critical identifier for researchers and regulatory bodies.
Recent studies highlight the growing interest in naphthalene-thiazole hybrids, particularly for their photophysical properties. The hydrazine functional group in this compound enables versatile chemical modifications, making it valuable for designing small-molecule probes or metal-chelating agents. Researchers exploring AI-driven drug discovery or green chemistry alternatives often investigate such scaffolds due to their balanced lipophilicity and hydrogen-bonding capacity.
From a synthetic perspective, 299439-90-0 exemplifies modern trends in heterocyclic compound synthesis. Its thiazole-naphthalene core can be functionalized through palladium-catalyzed cross-coupling or microwave-assisted reactions—topics frequently searched in academic databases and patent literature. The compound’s fluorescence properties also align with current demands for bioimaging dyes with improved Stokes shifts, a hot topic in nanotechnology forums.
Industrial applications of (4-Naphthalen-2-yl-thiazol-2-yl)-hydrazine include its use as a precursor for OLED materials and corrosion inhibitors. Environmental scientists are investigating its biodegradation pathways, responding to public concerns about sustainable chemical design. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for quality control, addressing common queries about compound characterization techniques.
Safety profiles and regulatory status of CAS 299439-90-0 remain under evaluation, with researchers emphasizing structure-activity relationship studies to optimize efficacy. The compound’s molecular weight (271.34 g/mol) and logP value (~3.2) make it relevant for discussions on drug-likeness criteria, a trending subject in medicinal chemistry webinars.
Future research directions may explore crystal engineering applications or its role in supramolecular chemistry. As synthetic methodologies advance, scalable production of this compound could address industry demands while adhering to green chemistry principles—a key focus area in 2024 chemical research.
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